2-Cyclohexen-1-one, 3-methoxy-5,5-dimethyl-

• CAS No.: 4683-45-8
• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 3-methoxy-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C9H14O2/c1-9(2)5-7(10)4-8(6-9)11-3/h4H,5-6H2,1-3H3
• InChI Key: SXEZZXWNGLQKSV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)OC)C

Description

2-Cyclohexen-1-one, 3-methoxy-5,5-dimethyl- is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5,5-dimethyl-cyclohexane-1,3-dione (80.0 g, 0.57 mol) in anhydrous methanol (600 mL) was treated with a 1M solution of titanium chloride (TiCl4) in dichloromethane (17.2 mL). After stirring 1 hour at room temperature, the mixture was slowly poured into cold 5% NaHCO3 solution and extracted with diethyl ether (450 mL×6). The organic layers were collected, washed with brine, dried on Na2SO4 and evaporated to dryness affording the title compound (81.5 g, 92% yield) as a pale yellow oil.